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Compound of Interest

Compound Name: Hepps

Cat. No.: B1671548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 1M stock solution of

HEPPS (4-(2-hydroxyethyl)-1-piperazinepropanesulfonic acid), a zwitterionic biological buffer.

HEPPS is a member of the "Good's" buffers, valued for its compatibility with a variety of

biological and biochemical applications.

Introduction
HEPPS, also known as EPPS, is a buffering agent with a pKa of 8.00, making it particularly

effective for maintaining a stable pH in the range of 7.3 to 8.7. Its zwitterionic nature at

physiological pH and minimal metal ion binding make it a suitable choice for a wide range of

applications, including cell culture, enzyme assays, and protein purification. This protocol

outlines the standardized procedure for preparing a 1M stock solution, which can be diluted to

the desired working concentration for specific experimental needs.

Quantitative Data Summary
For accurate and reproducible preparation of the HEPPS buffer, refer to the following

quantitative data:
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Parameter Value

Full Chemical Name
4-(2-hydroxyethyl)-1-piperazinepropanesulfonic

acid

Molecular Formula C₉H₂₀N₂O₄S

Molecular Weight 252.33 g/mol

pKa (at 25°C) 8.00

Useful pH Range 7.3 - 8.7

Solubility in Water >500 g/L

Experimental Protocol: Preparation of 1L of 1M
HEPPS Buffer Solution
This protocol details the steps to prepare 1 liter of a 1M HEPPS buffer stock solution.

Materials:

HEPPS (4-(2-hydroxyethyl)-1-piperazinepropanesulfonic acid) powder

Deionized or distilled water (dH₂O)

10 M Sodium hydroxide (NaOH) solution

Beaker (2L capacity)

Graduated cylinder (1L capacity)

Magnetic stirrer and stir bar

pH meter

Volumetric flask (1L capacity)

Sterile storage bottles
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Procedure:

Weighing the HEPPS Powder:

Accurately weigh 252.33 grams of HEPPS powder using an analytical balance.

Dissolving the HEPPS Powder:

Pour approximately 800 mL of deionized water into a 2L beaker containing a magnetic stir

bar.

Place the beaker on a magnetic stirrer and begin stirring.

Slowly add the weighed HEPPS powder to the water. Continue stirring until all the powder

has completely dissolved.

pH Adjustment:

Calibrate the pH meter according to the manufacturer's instructions.

Place the calibrated pH electrode into the HEPPS solution.

Carefully add 10 M NaOH dropwise to the solution while continuously monitoring the pH.

Continue adding NaOH until the desired pH is reached (e.g., pH 8.0). Be cautious not to

overshoot the target pH.

Final Volume Adjustment:

Once the desired pH is achieved, carefully transfer the solution to a 1L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the buffer is transferred.

Add deionized water to the volumetric flask until the meniscus reaches the 1L mark.

Sterilization and Storage:
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For applications requiring sterility, filter the 1M HEPPS buffer solution through a 0.22 µm

sterile filter.

Aliquot the sterile solution into appropriate sterile storage bottles.

Label the bottles clearly with the buffer name, concentration, pH, and date of preparation.

Store the 1M HEPPS buffer stock solution at 2-8°C.

Workflow for 1M HEPPS Buffer Preparation

Weigh 252.33g
HEPPS Powder

Dissolve in ~800mL dH₂O
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Calibrate pH Meter

Transfer to 1L
Volumetric Flask Add dH₂O to 1L Mark Sterile Filter (0.22 µm) Aliquot and Store

at 2-8°C

Click to download full resolution via product page

Caption: Workflow for preparing a 1M HEPPS buffer stock solution.

To cite this document: BenchChem. [Preparation of a 1M HEPPS Buffer Stock Solution:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671548#how-to-prepare-a-1m-hepps-buffer-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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